Cas no 114176-00-0 (Ergost-4-en-3-one,1-(acetyloxy)-24,25-epoxy-7,22-dihydroxy-, (1a,7a,22R,24S)- (9CI))

• Product Name: Ergost-4-en-3-one,1-(acetyloxy)-24,25-epoxy-7,22-dihydroxy-, (1a,7a,22R,24S)- (9CI)
• CAS No: 114176-00-0
• MF: C₃₀H₄₆O₆
• MW: 502.682650089264
• CID: 229127
• Update Time: 2024-03-01

Ergost-4-en-3-one,1-(acetyloxy)-24,25-epoxy-7,22-dihydroxy-, (1a,7a,22R,24S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergost-4-en-3-one,1-(acetyloxy)-24,25-epoxy-7,22-dihydroxy-, (1a,7a,22R,24S)- (9CI)
• (+)-PetuniasteroneB
• Petuniasterone B
• Ergost-4-en-3-one, 1-(acetyloxy)-24,25-epoxy-7,22-dihydroxy-, (1α,7α,22R,24S)- (9CI)

• Inchi： 1S/C30H46O6/c1-16(24(34)15-29(6)27(3,4)36-29)20-8-9-21-26-22(10-11-28(20,21)5)30(7)18(13-23(26)33)12-19(32)14-25(30)35-17(2)31/h12,16,20-26,33-34H,8-11,13-15H2,1-7H3/t16-,20+,21-,22-,23+,24+,25-,26-,28+,29-,30-/m0/s1
• InChI Key： PKWPQVWQFPYZMA-SOHVUMOPSA-N
• SMILES： C1(=O)C=C2[C@](C)([C@@H](OC(C)=O)C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)[C@H](O)C[C@@]1(OC1(C)C)C)CC3)[C@H](O)C2

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 610.0±55.0 °C(Predicted)
• PSA: 52.54
• pka: 14.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives